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Compound of Interest

Compound Name: Daminozide

Cat. No.: B1669788 Get Quote

An essential guide for laboratory professionals on the safe handling, personal protective

equipment (PPE), and disposal protocols for Daminozide. This document provides immediate,

procedural, and step-by-step guidance to ensure the safety of researchers, scientists, and drug

development professionals.

Daminozide is a plant growth regulator used in horticultural settings.[1] In the laboratory, it is

crucial to handle this compound with care due to its potential health hazards. This guide

outlines the necessary personal protective equipment (PPE), handling procedures, and

emergency protocols to minimize exposure and ensure a safe research environment.

Key Hazards of Daminozide
Daminozide is classified as a hazardous substance.[2] It is suspected of causing cancer and

can cause serious eye and skin irritation.[3] Key hazards include:

Carcinogenicity: Suspected of causing cancer.[3] The EPA has classified daminozide and its

metabolite UDMH as probable human carcinogens based on tumors in laboratory animals.[4]

Eye Irritation: Causes moderate to serious eye irritation.

Skin Irritation: May cause skin irritation.

Harmful if Swallowed or Inhaled: Can be harmful if ingested or if dust is inhaled.
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Personal Protective Equipment (PPE) for
Daminozide
The following table summarizes the recommended PPE for handling Daminozide in a

laboratory setting. Adherence to these guidelines is critical to prevent exposure.

Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Preparing

Solutions

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Lab coat or

chemical-

resistant apron.

A NIOSH-

approved

respirator for

dusts if not

handled in a

fume hood.

Handling Open

Containers

Chemical splash

goggles.

Chemical-

resistant gloves.
Lab coat.

Use in a well-

ventilated area or

under a fume

hood.

Cleaning Spills

Chemical splash

goggles and a

face shield.

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

A NIOSH-

approved

respirator with a

particulate filter.

Disposing of

Waste

Safety glasses

with side shields.

Chemical-

resistant gloves.
Lab coat.

Not generally

required if waste

is properly

contained.

Standard Operating Procedures for Handling
Daminozide
1. Preparation and Weighing:

Always handle Daminozide in a well-ventilated area, preferably within a chemical fume hood

to avoid dust inhalation.
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Before handling, ensure all required PPE is clean, in good condition, and worn correctly.

Use a dedicated scoop or spatula for weighing.

Clean the weighing area and equipment immediately after use.

2. Dissolving and Mixing:

When preparing solutions, add the solid Daminozide to the solvent slowly to avoid

splashing.

If heating is required, do so in a fume hood and monitor the process to prevent the release of

vapors.

Clearly label all containers with the chemical name, concentration, date, and hazard

information.

3. Post-Handling:

Wash hands thoroughly with soap and water after handling Daminozide, even if gloves were

worn.

Remove PPE carefully to avoid contaminating your skin or clothing. Wash the outside of

gloves before removing them.

Contaminated clothing should be removed immediately and laundered separately from other

lab wear. Leather items cannot be decontaminated and should be discarded.

Emergency Procedures
First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

the eyelids open. Remove contact lenses after the first 5 minutes and continue rinsing. Seek

medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and water. Seek medical attention if irritation persists.
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Spill Response:

A systematic approach is crucial when dealing with a Daminozide spill to ensure personnel

safety and minimize environmental contamination.

Initial Response
Cleanup Disposal

Evacuate Immediate Area Alert Others & Supervisor Assess Spill Severity
Don Appropriate PPEMinor Spill

Evacuate Lab & Call Emergency ServicesMajor Spill

Contain Spill with Inert Material Collect Spilled Material Clean Area with Soap & Water Package Waste in Labeled Container Dispose as Hazardous Waste

Click to download full resolution via product page

Workflow for responding to a Daminozide spill.

Disposal Plan
All Daminozide waste, including contaminated materials and rinsate, must be treated as

hazardous waste.

Solid Waste: Collect solid Daminozide waste and contaminated materials (e.g., paper

towels, gloves) in a clearly labeled, sealed container.

Liquid Waste: Collect Daminozide solutions in a labeled, sealed, and chemical-resistant

container.

Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations. Do not dispose of Daminozide down the drain or in the regular trash. Contact
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your institution's environmental health and safety department for specific disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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